Cas no 2229364-70-7 (2-2-(aminooxy)propan-2-yl-6-bromophenol)

• Product Name: 2-2-(aminooxy)propan-2-yl-6-bromophenol
• CAS No: 2229364-70-7
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6381829
• PubChem ID: 165645100
• Update Time: 2025-05-23

2-2-(aminooxy)propan-2-yl-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-2-(aminooxy)propan-2-yl-6-bromophenol
• 2-[2-(aminooxy)propan-2-yl]-6-bromophenol
• 2229364-70-7
• EN300-1923139

• Inchi： 1S/C9H12BrNO2/c1-9(2,13-11)6-4-3-5-7(10)8(6)12/h3-5,12H,11H2,1-2H3
• InChI Key： ZHTPQCPSWDKFIC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C(C)(C)ON

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-2-(aminooxy)propan-2-yl-6-bromophenol

2-2-(Aminooxy)Propan-2-Yl-6-Bromophenol: A Comprehensive Overview

The compound with CAS No. 2229364-70-7, commonly referred to as 2-2-(aminooxy)propan-2-yl-6-bromophenol, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom attached to a phenol ring and an aminooxy group linked to a branched propane chain. These structural elements contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the biological activity of 6-bromophenol derivatives, particularly in the context of their potential use as anticancer agents. Researchers have found that the presence of the bromine atom in the phenolic ring enhances the compound's ability to inhibit certain enzymes associated with cancer cell proliferation. Additionally, the aminooxy group has been shown to improve the compound's solubility in aqueous environments, making it more suitable for pharmacological applications.

In terms of synthesis, 2-2-(aminooxy)propan-2-yl-6-bromophenol is typically prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, which is a promising development for large-scale production. This approach not only enhances efficiency but also aligns with current trends toward sustainable chemical manufacturing.

The compound's physical properties, such as its melting point and boiling point, are critical factors in determining its stability under various conditions. Recent thermal analysis studies have revealed that 6-bromophenol derivatives exhibit remarkable thermal stability, which is advantageous for their use in high-temperature applications. Furthermore, the compound's UV-vis spectrum has been analyzed to understand its electronic transitions, providing insights into its potential as a photoreactive material.

From an environmental perspective, the biodegradability of 2-2-(aminooxy)propan-2-yl-6-bromophenol has been a topic of interest. Studies indicate that under aerobic conditions, the compound undergoes gradual degradation, with the aminooxy group playing a significant role in facilitating this process. This finding is particularly relevant for industries seeking eco-friendly alternatives in their chemical formulations.

In conclusion, CAS No. 2229364-70-7, or 2-2-(aminooxy)propan-2-Yl 6-bromophenol, represents a promising compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial settings. As ongoing research continues to uncover new potentials for this compound, its role in shaping future innovations is likely to expand significantly.